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Compound of Interest

Compound Name: Somatostatin-28 (1-14)

Cat. No.: B15618665

A Note on Somatostatin-28 (1-14):

Initial research indicates a significant lack of published scientific data regarding the specific
biological functions of the Somatostatin-28 (1-14) fragment across different species. This
peptide represents the N-terminal 14 amino acids of Somatostatin-28 (SST-28) and is primarily
referenced as a tool for developing specific antibodies that can distinguish the full SST-28
molecule from its C-terminal fragment, Somatostatin-14 (SST-14).[1]

The vast body of research on somatostatin's cross-species function focuses on the two
primary, biologically active forms: Somatostatin-14 and the N-terminally extended
Somatostatin-28.[2][3][4] Therefore, this guide will provide a comprehensive cross-species
comparison of the full Somatostatin-28 peptide, which is likely the intended subject of interest
for researchers and drug development professionals.

Introduction: The Somatostatin Family

Somatostatin is a critical regulatory peptide hormone that exists in two main biologically active
forms, Somatostatin-14 (SST-14) and Somatostatin-28 (SST-28).[3][4] Both are derived from a
common precursor, preprosomatostatin, through tissue-specific enzymatic processing.[2] While
they share the same C-terminal 14 amino acids, the N-terminal extension of SST-28 confers
distinct biological properties and receptor affinities.[2] SST-14 is the predominant form in the
central nervous system and pancreas, whereas SST-28 is the major product in the
gastrointestinal tract.[2]
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These peptides exert their effects by binding to a family of five G-protein-coupled receptors
(GPCRs), designated SSTR1 through SSTR5.[5][6] The differential expression of these
receptor subtypes across tissues and species, combined with the varying affinities of SST-14
and SST-28, leads to a wide range of physiological actions.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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